Cas no 2216-99-1 (5-Allyl-2-hydroxy-3-methoxybenzoic acid)
2216-99-1 structure
Product Name:5-Allyl-2-hydroxy-3-methoxybenzoic acid
CAS No:2216-99-1
MF:C11H12O4
MW:208.210583686829
CID:2656025
PubChem ID:20152500
Update Time:2025-04-21
5-Allyl-2-hydroxy-3-methoxybenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-hydroxy-3-methoxy-5-prop-2-enylbenzoic acid
- 2-Hydroxy-3-methoxy-5-(prop-2-en-1-yl)benzoic acid
- 5-Allyl-2-hydroxy-3-methoxybenzoicacid
- DTXSID40603019
- 2216-99-1
- SCHEMBL10627084
- 5-Allyl-2-hydroxy-3-methoxybenzoic acid
- 2-Hydroxy-3-methoxy-5-(2-propenyl)benzoic acid
-
- Inchi: 1S/C11H12O4/c1-3-4-7-5-8(11(13)14)10(12)9(6-7)15-2/h3,5-6,12H,1,4H2,2H3,(H,13,14)
- InChI Key: DBXLLKFZSNRRLF-UHFFFAOYSA-N
- SMILES: O(C)C1C(=C(C(=O)O)C=C(C=1)CC=C)O
Computed Properties
- Exact Mass: 208.07355886g/mol
- Monoisotopic Mass: 208.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 66.8Ų
5-Allyl-2-hydroxy-3-methoxybenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019096329-1g |
5-Allyl-2-hydroxy-3-methoxybenzoic acid |
2216-99-1 | 95% | 1g |
$723.60 | 2023-09-02 | |
| Crysdot LLC | CD12094859-1g |
5-Allyl-2-hydroxy-3-methoxybenzoic acid |
2216-99-1 | 95+% | 1g |
$825 | 2024-07-24 | |
| Chemenu | CM154284-1g |
5-allyl-2-hydroxy-3-methoxybenzoic acid |
2216-99-1 | 95% | 1g |
$779 | 2023-01-09 |
5-Allyl-2-hydroxy-3-methoxybenzoic acid Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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